Cas no 1807941-74-7 ((R)-4-Aminobutan-2-ol Hydrochloride)

• Product Name: (R)-4-Aminobutan-2-ol Hydrochloride
• CAS No: 1807941-74-7
• MF: C₄H₁₂ClNO
• MW: 125.597180366516
• MDL: MFCD26406781
• CID: 4619243
• PubChem ID: 71743686
• Update Time: 2025-06-13

(R)-4-Aminobutan-2-ol Hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-4-AMINOBUTAN-2-OL HCL
• (2R)-4-aminobutan-2-ol hydrochloride
• (R)-4-Aminobutan-2-ol hydrochloride
• NE45700
• Z1860991703
• (R)-4-Aminobutan-2-ol Hydrochloride

• MDL： MFCD26406781
• Inchi： 1S/C4H11NO.ClH/c1-4(6)2-3-5;/h4,6H,2-3,5H2,1H3;1H/t4-;/m1./s1
• InChI Key： MJFFBSGGCNBWLJ-PGMHMLKASA-N
• SMILES： Cl.O[C@H](C)CCN

Computed Properties

• Exact Mass: 125.0607417 g/mol
• Monoisotopic Mass: 125.0607417 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 30.7
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2
• Molecular Weight: 125.60

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines

Additional information on (R)-4-Aminobutan-2-ol Hydrochloride

Comprehensive Overview of (R)-4-Aminobutan-2-ol Hydrochloride (CAS No. 1807941-74-7)

(R)-4-Aminobutan-2-ol Hydrochloride (CAS No. 1807941-74-7) is a chiral organic compound widely recognized for its applications in pharmaceutical synthesis and biochemical research. This compound, characterized by its enantiomeric purity and hydrochloride salt form, has garnered significant attention due to its role as a key intermediate in the production of active pharmaceutical ingredients (APIs). The (R)-configuration of this molecule enhances its selectivity in asymmetric synthesis, making it invaluable for drug development targeting neurological and metabolic disorders.

Recent trends in the pharmaceutical industry highlight a growing demand for chiral building blocks like (R)-4-Aminobutan-2-ol Hydrochloride. Researchers are increasingly focusing on stereoselective synthesis to improve drug efficacy and reduce side effects. This aligns with the rise of personalized medicine, where enantiopure compounds play a pivotal role. Common search queries such as "chiral amine applications" and "CAS 1807941-74-7 uses" reflect the compound's relevance in modern drug discovery.

The physicochemical properties of (R)-4-Aminobutan-2-ol Hydrochloride include high solubility in water and polar solvents, which facilitates its use in aqueous reaction systems. Its stability under controlled conditions makes it suitable for large-scale manufacturing. Analytical techniques like HPLC and NMR spectroscopy are employed to verify its optical purity, a critical parameter for regulatory compliance in API production.

In the context of green chemistry, this compound is often discussed for its potential in sustainable synthesis routes. Alternatives to traditional solvent-intensive methods, such as catalytic asymmetric hydrogenation, are being explored to minimize environmental impact. This resonates with the industry's shift toward eco-friendly processes, a topic frequently searched alongside "chiral amine synthesis".

Beyond pharmaceuticals, (R)-4-Aminobutan-2-ol Hydrochloride finds niche applications in bioconjugation and proteomics research. Its amine functionality allows for covalent coupling with biomolecules, enabling studies on protein-protein interactions. The compound's versatility is further highlighted in peptide mimetics design, addressing queries like "amine derivatives in drug design".

Quality control protocols for CAS No. 1807941-74-7 emphasize stringent impurity profiling, particularly for residual solvents and heavy metals. Regulatory guidelines from the ICH and USP dictate specifications for its use in GMP-compliant facilities. Such details are crucial for professionals searching "pharmaceutical grade chiral amines".

Future research directions may explore the compound's utility in RNA therapeutics or biodegradable polymers, aligning with emerging trends in biotechnology. Its structural modularity positions it as a candidate for multifunctional scaffolds, answering queries like "innovative uses of aminobutanol derivatives".

In summary, (R)-4-Aminobutan-2-ol Hydrochloride (CAS No. 1807941-74-7) exemplifies the convergence of chiral chemistry and drug innovation. Its multifaceted applications and compliance with sustainable practices ensure its continued prominence in scientific and industrial domains.